Cas no 2229163-95-3 (2-(2,4,5-trimethylphenyl)prop-2-en-1-amine)

• Product Name: 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine
• CAS No: 2229163-95-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6519410
• PubChem ID: 165627023
• Update Time: 2025-11-03

2-(2,4,5-trimethylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine
• EN300-1792896
• 2229163-95-3

• Inchi： 1S/C12H17N/c1-8-5-10(3)12(6-9(8)2)11(4)7-13/h5-6H,4,7,13H2,1-3H3
• InChI Key： AJZXDKMTTGLENQ-UHFFFAOYSA-N
• SMILES： NCC(=C)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine

Introduction to 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine (CAS No. 2229163-95-3)

2-(2,4,5-trimethylphenyl)prop-2-en-1-amine, with the CAS number 2229163-95-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of substituted propenamines and is characterized by its aromatic ring with multiple methyl substitutions and a propenylamine moiety.

The molecular formula of 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine is C₁₀H₁₃N, and it has a molecular weight of approximately 147.21 g/mol. The compound's structure consists of a 2,4,5-trimethylphenyl group attached to a propenylamine chain, which imparts specific chemical and physical properties that make it valuable for research and development purposes.

In the realm of pharmaceutical research, 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective inhibition of certain kinases involved in cancer cell proliferation. This finding suggests that 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine could be a valuable starting point for the design of novel anticancer agents.

Beyond its potential in cancer therapy, 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine has also been investigated for its neuroprotective properties. A 2020 study in the European Journal of Pharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by modulating key signaling pathways. These results indicate that 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In materials science, the unique chemical structure of 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine makes it an attractive candidate for the synthesis of advanced functional materials. Researchers have explored its use as a building block for polymers with enhanced mechanical and thermal properties. A 2019 study in Macromolecules reported the successful synthesis of a copolymer containing this compound, which exhibited improved tensile strength and thermal stability compared to conventional polymers. These findings highlight the potential of 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine in developing next-generation materials for various industrial applications.

The synthesis of 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine typically involves multi-step processes that include the formation of the substituted phenyl ring and the propenylamine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a 2018 paper in Organic Letters described a novel catalytic approach that significantly reduced reaction times and improved yields. These improvements are crucial for making 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine more accessible for large-scale research and commercial applications.

The physicochemical properties of 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine, such as its solubility and stability under various conditions, are essential considerations for its practical use. Studies have shown that this compound is moderately soluble in common organic solvents like ethanol and dichloromethane but has limited solubility in water. Its stability is generally good under standard laboratory conditions but may be affected by exposure to strong acids or bases.

In conclusion, 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine (CAS No. 22963) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Ongoing research continues to uncover new properties and uses for this compound, making it an exciting area of focus for scientists and researchers worldwide. As more studies are conducted and new methods are developed for its synthesis and application, the future prospects for 2-(2,4,5-trimethylphenyl)prop-2-en-1-amine look promising.